2-methyl-N-(pentan-2-yl)pyridin-3-amine

Catalog No.
S12560594
CAS No.
M.F
C11H18N2
M. Wt
178.27 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-methyl-N-(pentan-2-yl)pyridin-3-amine

Achieve balanced ADMET profiles without scaffold hopping. This 2-methyl-N-(pentan-2-yl)pyridin-3-amine combines a lipophilic sec-pentyl group for passive BBB permeability, steric bulk to enhance metabolic stability, and a 2-methyl substituent to fine-tune pyridine pKa. It is a ready-to-derivatize building block for kinase inhibitors and CNS-targeted agents. Supplied with full analytical data for seamless procurement and immediate use in SAR studies.

Product Name

2-methyl-N-(pentan-2-yl)pyridin-3-amine

IUPAC Name

2-methyl-N-pentan-2-ylpyridin-3-amine

Molecular Formula

C11H18N2

Molecular Weight

178.27 g/mol

InChI

InChI=1S/C11H18N2/c1-4-6-9(2)13-11-7-5-8-12-10(11)3/h5,7-9,13H,4,6H2,1-3H3

InChI Key

XBTGQKCMYYSDKU-UHFFFAOYSA-N

Canonical SMILES

CCCC(C)NC1=C(N=CC=C1)C

Synonyms

2-Methyl-N-(pentan-2-yl)pyridin-3-amine, N-(Pentan-2-yl)-2-methylpyridin-3-amine, 2-Methyl-N-(sec-pentyl)pyridin-3-amine, N-(1-Methylbutyl)-2-methyl-3-pyridinamine

Purity

≥95%

Package Size

50 mg, 250 mg, 1 g

2-methyl-N-(pentan-2-yl)pyridin-3-amine is a substituted aminopyridine, a class of heterocyclic compounds widely used as scaffolds in medicinal chemistry and fine chemical synthesis. This specific molecule is a precisely functionalized building block designed for covalent modification at the exocyclic amine. Its key procurement-relevant attributes are defined by the interplay between three structural features: the 3-amino group for synthetic derivatization, the 2-methyl group for electronic and steric modulation, and the N-(pentan-2-yl) group for tuning lipophilicity and metabolic stability. These features make it a non-commodity intermediate for developing drug candidates with specific pharmacokinetic profiles.

Procurement Fit

Minimum 95% purity from multiple suppliers
GHS07: requires standard lab handling and ventilation
Store sealed, dry at 2–8°C

Procuring a simpler analog, such as the parent 2-methylpyridin-3-amine or a version with a smaller N-alkyl group, is often not a viable cost-saving measure. Each structural element of this compound is deliberate. Removing the N-(pentan-2-yl) group drastically reduces lipophilicity, which is a primary control for cell membrane permeability and other critical ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties. Replacing the 2-methyl group with hydrogen alters the pyridine ring's basicity (pKa), impacting its ionization state at physiological pH and its potential for specific hydrogen bonding or metal coordination. The specific secondary pentyl (pentan-2-yl) structure provides more steric bulk than a linear pentyl group, a feature often used to improve metabolic stability by shielding the molecule from enzymatic degradation. Therefore, substitution with close analogs compromises the precise combination of lipophilicity, basicity, and metabolic stability for which this specific molecule would be selected.

Substitution Risk

Positional isomerism
4-methyl or 6-methyl analogs alter steric/electronic profile, changing reactivity and recognition.
Chirality gap
Achiral analogs lack the enantiomeric dimension for stereochemical SAR studies.
Chain architecture
Linear alkyl chains do not reproduce the branched pentan-2-yl steric hindrance.

Basicity Modulation for Ionization Control

The 2-methyl group acts as a weak electron-donating group, increasing the electron density on the pyridine ring nitrogen. This results in a higher basicity compared to an unsubstituted pyridine core. The pKa of the conjugate acid of 2-methylpyridine (picoline) is consistently reported as ~5.94-5.96, which is significantly higher than that of pyridine itself (~5.25). This predictable pKa increase is a critical design feature, not an incidental property. It allows chemists to fine-tune the compound's ionization state at physiological pH (7.4), which directly governs its ability to cross cell membranes and interact with biological targets.

Evidence DimensionpKa of Conjugate Acid
Target Compound DatapKa ~5.96 (inferred from 2-methylpyridine core)
Comparator Or BaselineUnsubstituted Pyridine Core: pKa ~5.25
Quantified Difference▲ ~0.71 pKa units (approx. 5-fold increase in basicity)
ConditionsAqueous solution, standard conditions.

This allows for precise control over the charge state of the final molecule at physiological pH, a crucial factor for optimizing cell permeability and target binding affinity.

Lipophilicity (LogP)
Data to verify
Target LogP 2.10
No experimental comparator data available
Supports lipophilicity-based selection for permeability studies
Calculated value; experimental validation advised

Designed Lipophilicity for Improved ADMET

The N-(pentan-2-yl) group provides a substantial, well-defined increase in lipophilicity compared to the parent amine or smaller N-alkyl analogs. Lipophilicity, often measured as logP, is a fundamental property governing a molecule's absorption, distribution, metabolism, and excretion (ADMET) profile. While direct logP data for this specific compound is sparse, the addition of a five-carbon alkyl chain is a standard medicinal chemistry strategy to move a compound into a more lipophilic chemical space, enhancing its ability to permeate lipid-rich biological membranes. This makes it a suitable precursor for drug candidates targeting intracellular proteins or requiring CNS penetration.

Evidence DimensionLipophilicity (logP)
Target Compound DataSignificantly increased logP
Comparator Or BaselineParent 2-methylpyridin-3-amine or N-methyl analog (lower logP)
Quantified DifferenceQualitatively higher; Addition of a C5 alkyl chain typically increases logP by >2 units.
ConditionsStandard octanol-water partition.

Procuring this compound provides a direct route to derivatives with the lipophilicity required for good membrane permeability, saving the synthetic steps and optimization cycles needed to build this property from a simpler amine.

Fraction sp³ (Fsp3)
Data to verify
Target Fsp3 0.545
vs. n-(cyclopropylmethyl) analog 0.500; parent scaffold <0.2
Higher three-dimensionality supports fragment library diversity
Calculated metric; correlates with development outcomes

Steric Shielding for Metabolic Stability

The molecular structure provides steric hindrance at two key positions to protect against metabolic degradation. The 2-methyl group shields the adjacent pyridine nitrogen and the C3 position, while the bulky secondary pentyl group shields the exocyclic amine. This 'steric shielding' is a well-established strategy to block access by metabolic enzymes like Cytochrome P450s (CYPs), which are responsible for the phase I metabolism of most drugs. Studies on other heterocyclic systems have demonstrated that methyl substitution near a nitrogen atom can interfere with CYP-heme interaction, reducing metabolic turnover. Using this precursor imparts metabolic stability into the final product, a critical factor for achieving desired in-vivo half-life and bioavailability.

Evidence DimensionSusceptibility to CYP-mediated oxidation
Target Compound DataReduced susceptibility due to steric hindrance
Comparator Or BaselineUnsubstituted 3-amino-N-pentylpyridine (lacks 2-methyl shield); 2-methyl-3-aminopyridine (lacks N-alkyl shield)
Quantified DifferenceQualitatively higher metabolic stability
ConditionsIn-vitro human liver microsome assay (hypothetical).

Building with this compound can prevent late-stage project failure due to poor metabolic stability, justifying the use of a more specialized intermediate over a simpler, more vulnerable analog.

Synthetic accessibility
Class-level
Hindered amine class: ~40–60% yield by conventional alkylation
Baran hydroamination method for more hindered analogs
Commercial availability bypasses low-yield synthetic routes
Direct synthesis data for target not reported
Chirality
Head-to-head
Racemic mixture with one asymmetric carbon
Achiral comparators: N-(2-methylpentan-2-yl) and cyclopropylmethyl analogs
Enables chiral resolution and enantioselective SAR studies
Supplied as racemate; individual enantiomer studies require separation

Kinase Inhibitor Scaffold

The 3-aminopyridine moiety is a privileged scaffold found in numerous kinase inhibitors and other bioactive agents. This compound is the right choice when the final product requires a balance of aqueous solubility (from the basic pyridine nitrogen) and cell permeability (from the lipophilic N-pentyl group), along with enhanced metabolic stability conferred by steric shielding. Its pre-installed features accelerate the synthesis of derivatives for structure-activity relationship (SAR) studies.

CNS-Targeted Drug Intermediate

Developing agents that cross the blood-brain barrier (BBB) requires careful tuning of lipophilicity and pKa. The N-(pentan-2-yl) group provides the lipophilic character needed to improve passive diffusion across the BBB, while the 2-methyl group adjusts the pyridine pKa to control the ionization state. This makes the compound a suitable starting point for therapies targeting neurological disorders where both metabolic stability and CNS penetration are required.

Sterically Demanding Ligand Precursor

In coordination chemistry and catalysis, the steric and electronic properties of ligands control the activity and selectivity of the metal center. The 2-methyl group and the bulky N-pentyl group can be used to create a specific coordination pocket around a metal ion. The tuned basicity of the pyridine nitrogen also modulates the ligand's donor strength. This compound is a good choice for synthesizing ligands where steric bulk is needed to enforce a desired geometry or to prevent catalyst deactivation pathways.

Application Fit Matrix

Application
Selection Property
Validation Focus
Hindered amine drug candidate building block
Steric and electronic differentiation from unhindered analogs
Molecular recognition and reactivity profiling
Chiral probe for stereochemical SAR
Single asymmetric carbon enabling enantiomer separation
Chiral resolution and differential biological activity
Three-dimensional fragment library expansion
High fraction sp³ for saturated chemical space exploration
Library diversity and three-dimensionality metrics
Synthetic methodology benchmark
Hindered amine as challenging C–N coupling substrate
Reaction development and yield optimization

XLogP3

2.9

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

1

Exact Mass

178.146998583 g/mol

Monoisotopic Mass

178.146998583 g/mol

Heavy Atom Count

13

Explore Compound Types